molecular formula C20H31N3O3 B298451 N~1~-(4-propoxyphenyl)-N~2~-(2,2,6,6-tetramethyl-4-piperidinyl)ethanediamide

N~1~-(4-propoxyphenyl)-N~2~-(2,2,6,6-tetramethyl-4-piperidinyl)ethanediamide

Cat. No. B298451
M. Wt: 361.5 g/mol
InChI Key: VRWQKFRBVIJTLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N~1~-(4-propoxyphenyl)-N~2~-(2,2,6,6-tetramethyl-4-piperidinyl)ethanediamide, commonly known as PPTD, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PPTD is a type of piperidine derivative that possesses unique biochemical and physiological properties, making it a promising candidate for drug development.

Mechanism of Action

PPTD exerts its effects by modulating the activity of various receptors and ion channels in the central nervous system. It acts as a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a key role in the development of chronic pain and neurodegeneration. PPTD also modulates the activity of voltage-gated calcium channels and transient receptor potential (TRP) channels, which are involved in the regulation of neuronal excitability and pain perception.
Biochemical and Physiological Effects:
PPTD has been shown to produce a range of biochemical and physiological effects in preclinical studies. It has been shown to reduce the release of inflammatory cytokines and chemokines, which play a key role in the development of chronic pain and inflammation. PPTD also increases the activity of antioxidant enzymes and reduces oxidative stress, which is implicated in the pathogenesis of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

PPTD possesses several advantages for laboratory experiments. It is highly stable and can be easily synthesized in large quantities, making it suitable for in vitro and in vivo studies. PPTD also possesses a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. However, PPTD also has some limitations, including its potential toxicity and off-target effects, which need to be carefully evaluated before its clinical use.

Future Directions

There are several future directions for the research and development of PPTD. One potential application is in the treatment of chronic pain, where PPTD could be used as a novel analgesic agent. Another potential application is in the treatment of neurodegenerative diseases, where PPTD could be used to slow down the progression of disease and improve cognitive function. Further studies are needed to evaluate the safety and efficacy of PPTD in clinical trials, and to identify other potential therapeutic applications for this promising compound.
Conclusion:
PPTD is a promising chemical compound that possesses unique biochemical and physiological properties, making it a potential candidate for drug development. Its anti-inflammatory, analgesic, and neuroprotective properties make it a promising candidate for the treatment of chronic pain, neurodegenerative diseases, and other inflammatory conditions. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of PPTD.

Synthesis Methods

The synthesis of PPTD involves the reaction of 4-propoxyaniline with 2,2,6,6-tetramethyl-4-piperidone in the presence of a reducing agent. The resulting product is then treated with ethylenediamine to yield PPTD. The synthesis of PPTD has been optimized to produce high yields and purity, making it suitable for further research applications.

Scientific Research Applications

PPTD has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess anti-inflammatory, analgesic, and neuroprotective properties, making it a promising candidate for the treatment of chronic pain, neurodegenerative diseases, and other inflammatory conditions.

properties

Product Name

N~1~-(4-propoxyphenyl)-N~2~-(2,2,6,6-tetramethyl-4-piperidinyl)ethanediamide

Molecular Formula

C20H31N3O3

Molecular Weight

361.5 g/mol

IUPAC Name

N//'-(4-propoxyphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)oxamide

InChI

InChI=1S/C20H31N3O3/c1-6-11-26-16-9-7-14(8-10-16)21-17(24)18(25)22-15-12-19(2,3)23-20(4,5)13-15/h7-10,15,23H,6,11-13H2,1-5H3,(H,21,24)(H,22,25)

InChI Key

VRWQKFRBVIJTLY-UHFFFAOYSA-N

SMILES

CCCOC1=CC=C(C=C1)NC(=O)C(=O)NC2CC(NC(C2)(C)C)(C)C

Canonical SMILES

CCCOC1=CC=C(C=C1)NC(=O)C(=O)NC2CC(NC(C2)(C)C)(C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.